![molecular formula C16H25B B1273156 1-Bromo-10-phenyldecane CAS No. 85562-26-1](/img/structure/B1273156.png)
1-Bromo-10-phenyldecane
Overview
Description
1-Bromo-10-phenyldecane, also known as 1-bromo-10-phenylundecane, is a synthetic organic compound with a molecular formula of C11H15Br. It is a colorless liquid that has a low boiling point of 97°C and a high boiling point of 229°C. It is widely used in a variety of scientific research applications, such as organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Synthetic Chemistry and Pharmaceutical Applications
- 1-Bromo-10-phenyldecane was used in the total synthesis of natural 6-epiplakortolide E, showcasing its utility in complex organic synthesis. This synthesis involved a singlet oxygen-mediated Diels-Alder reaction and directed iodolactonization to form the peroxylactone core (Jung, Ham, & Song, 2002).
Material Science and Nanotechnology
- In material science, this compound contributed to the development of enhanced brightness emission-tuned nanoparticles from heterodifunctional polyfluorene building blocks. These nanoparticles exhibited bright fluorescence emission and potential applications in optoelectronic devices (Fischer, Baier, & Mecking, 2013).
Photophysical Studies
- The compound played a role in studies analyzing the photophysical properties of bromo rhenium(I) carbonyl complexes. The research aimed to understand the effect of pyrrole moiety on the photophysical properties of the complexes, providing insights into the luminescence and electronic properties of these materials (Si, Li, Li, & Zhang, 2009).
Electrochemical and Chemical Activation
- Research on the interaction between (t)BuOK and 1,10-phenanthroline revealed the formation of the 1,10-phenanthroline radical anion, a crucial step for the activation of aryl bromides by electron transfer. This finding is significant in the field of electrochemistry and could have implications for chemical synthesis and catalysis (Yi, Jutand, & Lei, 2015).
Safety and Hazards
The safety information for 1-Bromo-10-phenyldecane indicates that it is an irritant . It’s always important to handle chemicals with care and use appropriate safety measures.
Relevant Papers There are several papers that have been published on this compound. For instance, a paper by Miyakoshi, Tetsuo; Du, Yumin; Kumanotani, Ju was published in the Bulletin of the Chemical Society of Japan, 1991, vol. 64, # 3 p. 1054 - 1056 . Another paper by Ghosh, Anirban; Basak, Soubir; Wunsch, Benjamin H.; Kumar, Rajiv; Stellacci, Francesco was published in Angewandte Chemie - International Edition, 2011, vol. 50, # 34 p. 7900 - 7905 .
Mechanism of Action
Target of Action
1-Bromo-10-phenyldecane is a research chemical . It is used in the one-pot synthesis of diaryl-alkanes via palladium-catalyzed benzylic-selective migratory Suzuki-Miyaura cross-coupling from alkenes, boranes, and bromoarenes . The primary targets of this compound are therefore the reactants involved in these chemical reactions.
Mode of Action
The compound interacts with its targets through a series of chemical reactions. In the Suzuki-Miyaura cross-coupling process, the bromine atom in this compound is replaced by a phenyl group . This reaction is facilitated by a palladium catalyst and occurs under specific conditions .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily those involved in the synthesis of diaryl-alkanes .
Pharmacokinetics
Its physical properties such as boiling point (3543°C at 760 mmHg) and density (1111g/cm3) have been reported .
Result of Action
The primary result of the action of this compound is the formation of diaryl-alkanes . These compounds have various applications in chemical synthesis and can serve as precursors to a wide range of other chemicals .
Biochemical Analysis
Biochemical Properties
1-Bromo-10-phenyldecane plays a significant role in biochemical reactions, particularly in the synthesis of complex organic molecules. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is used in palladium-catalyzed reactions, where it interacts with palladium complexes to facilitate the formation of carbon-carbon bonds . These interactions are crucial for the synthesis of diaryl-alkanes, which are important intermediates in organic synthesis.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors to consider in experimental setups. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light and air . Long-term effects on cellular function are still being studied, but its stability makes it a reliable reagent for biochemical research.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it is generally well-tolerated and can be used to study its biochemical properties without causing significant adverse effects. At high doses, it can exhibit toxic effects, including irritation and potential genotoxicity . These dosage-dependent effects are important for determining safe and effective concentrations for research purposes.
Metabolic Pathways
This compound is involved in various metabolic pathways, particularly those related to the synthesis of complex organic molecules. It interacts with enzymes and cofactors involved in catalytic reactions, such as palladium complexes in the Suzuki-Miyaura cross-coupling reaction . These interactions can affect metabolic flux and the levels of key metabolites, highlighting the compound’s role in modulating biochemical pathways.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. Its lipophilic nature allows it to diffuse across cell membranes and accumulate in lipid-rich compartments . This distribution pattern is important for understanding its cellular effects and optimizing its use in biochemical research.
Subcellular Localization
The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. It tends to localize in lipid-rich compartments, such as the endoplasmic reticulum and cell membranes . This localization can affect its activity and function, as well as its interactions with other biomolecules. Understanding its subcellular localization is crucial for elucidating its role in biochemical processes.
Properties
IUPAC Name |
10-bromodecylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25Br/c17-15-11-6-4-2-1-3-5-8-12-16-13-9-7-10-14-16/h7,9-10,13-14H,1-6,8,11-12,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTPVJMBHPQHEHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCCCCCCCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30370824 | |
Record name | 1-Bromo-10-phenyldecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30370824 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
85562-26-1 | |
Record name | 1-Bromo-10-phenyldecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30370824 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 85562-26-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What can we infer about the reactivity of 1-bromo-10-phenyldecane based on its use in the synthesis of 6-epiplakortolide E?
A1: The fact that this compound is used as a starting material in a multi-step synthesis [] suggests it possesses reactive sites amenable to chemical transformations. The bromine atom, being a good leaving group, likely participates in substitution reactions, potentially leading to the construction of the complex structure of 6-epiplakortolide E.
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